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Compound of Interest

Compound Name: FAMC

Cat. No.: B141073 Get Quote

In the dynamic fields of biochemistry, cell biology, and drug development, the precise labeling

and detection of thiol groups in proteins and other biomolecules are paramount. Thiol-reactive

probes are indispensable tools for this purpose, enabling researchers to study protein

structure, function, and cellular localization. Among the plethora of available probes,

Fluorescein-5-Maleimide (FAMC) has long been a popular choice due to its bright green

fluorescence. However, a range of alternative probes have been developed, each with unique

characteristics that may be better suited for specific applications.

This guide provides an objective comparison of FAMC with other common thiol-reactive

probes. We will delve into their reactivity, specificity, and fluorescence properties, supported by

experimental data. Detailed protocols for key labeling experiments are also provided to assist

researchers in selecting and utilizing the optimal probe for their needs.

Comparing the Arsenal: A Look at Thiol-Reactive
Probes
The selection of a thiol-reactive probe is a critical decision that can significantly impact the

outcome of an experiment. Factors such as the specific biomolecule of interest, the

experimental conditions, and the available detection instrumentation all play a role. Here, we

compare FAMC with several widely used alternatives.

Key Performance Characteristics of Common Thiol-Reactive Probes
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Probe
Reactive
Group

Excitation
(nm)

Emission
(nm)

Key
Advantages

Key
Disadvanta
ges

Fluorescein-

5-Maleimide

(FAMC)

Maleimide ~494[1] ~520[1][2]

Bright

fluorescence,

good water

solubility.[3]

Moderate

photostability[

4], pH-

sensitive

fluorescence.

Alexa Fluor™

488 C5

Maleimide

Maleimide ~495[5] ~519[5]

High

photostability,

pH-

insensitive

fluorescence,

bright.[3]

Higher cost

compared to

FAMC.

BODIPY™ FL

Maleimide
Maleimide ~503 ~512

Bright,

photostable,

and less pH-

sensitive than

fluorescein.

[3]

Can be more

hydrophobic,

potentially

leading to

aggregation.

Tetramethylrh

odamine-5-

Maleimide

(TMRM)

Maleimide ~550 ~575

High

photostability,

good for

multiplexing

with green

fluorophores.

Lower

quantum

yield than

fluorescein.

5-

Iodoacetamid

ofluorescein

(5-IAF)

Iodoacetamid

e
~491 ~517

Highly

specific for

thiols.[6]

Can exhibit

non-specific

labeling at

high

concentration

s.[6]

Methanethios

ulfonate

Methanethios

ulfonate

Varies with

dye

Varies with

dye

Fast-reacting

and highly

Can be less

stable in
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(MTS) Dyes selective for

thiols.[7]

solution than

maleimides.

Ellman's

Reagent

(DTNB)

Disulfide
~412

(product)

N/A

(absorbance)

Colorimetric,

allows for

quantification

of total thiols.

[5]

Not

fluorescent,

destructive to

the sample.

The Chemistry of Thiol Labeling: Mechanisms of
Action
The reactivity of these probes is dictated by their functional groups, which undergo specific

reactions with the sulfhydryl group of cysteine residues.
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Maleimide Reaction

Iodoacetamide Reaction

Protein-SH

Stable Thioether Adduct
Michael Addition

Maleimide Probe

Protein-SH

Stable Thioether Adduct
Nucleophilic Substitution

Iodoacetamide Probe
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Start: Need to label thiols

Quantitative or Qualitative?

Live cell imaging?

Qualitative (fluorescence)

Use Ellman's Reagent (DTNB)

Quantitative (absorbance)

pH sensitive application?

No

Choose a cell-permeable probe

Yes

High photostability needed?

No

Consider Alexa Fluor™ or BODIPY™ probes

Yes

Alexa Fluor™ or other photostable dyes are recommended

Yes

FAMC or other standard dyes may suffice

No

FAMC may be suitable Use a non-permeable probe

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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